3-Hydroxy-2-(methylthio)benzamide

• Molecular Formula: C8H9NO2S
• Molecular Weight: 183.23 g/mol
• IUPAC Name: 3-hydroxy-2-methylsulfanylbenzamide
• InChI: InChI=1S/C8H9NO2S/c1-12-7-5(8(9)11)3-2-4-6(7)10/h2-4,10H,1H3,(H2,9,11)
• InChI Key: FKJUZTGHNKRPJS-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC=C1O)C(=O)N

Description

3-Hydroxy-2-(methylthio)benzamide is a benzamide derivative characterized by a hydroxy group at the 3-position and a methylthio (-SCH₃) group at the 2-position of the benzene ring. Its molecular formula is C₈H₉NO₂S, with a molecular weight of 199.23 g/mol. The compound’s structure enables diverse interactions, including hydrogen bonding (via the hydroxy group) and hydrophobic or sulfur-mediated interactions (via the methylthio group).

Benzamide derivatives are widely explored for pharmacological applications (e.g., neuroleptics, enzyme inhibitors) and catalytic roles (e.g., directing groups in C–H activation). The methylthio substituent in 3-Hydroxy-2-(methylthio)benzamide may enhance metabolic stability or modulate electronic properties compared to unsubstituted benzamides .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-hydroxy-2-(methylsulfanyl)benzamide typically involves the following steps:

Starting Material: The synthesis begins with 2-aminothiophenol.

Formation of Intermediate: The 2-aminothiophenol is reacted with carbon disulfide in the presence of a base to form 2-mercaptobenzothiazole.

Hydrolysis: The intermediate is then hydrolyzed to yield 2-mercaptobenzoic acid.

Amidation: The 2-mercaptobenzoic acid is then subjected to amidation with an appropriate amine to form 3-hydroxy-2-(methylsulfanyl)benzamide.

Industrial Production Methods

In an industrial setting, the production of 3-hydroxy-2-(methylsulfanyl)benzamide can be scaled up using continuous flow reactors. These reactors allow for precise control over reaction conditions, such as temperature, pressure, and reactant concentrations, ensuring high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

3-Hydroxy-2-(methylsulfanyl)benzamide: undergoes various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced to remove the hydroxyl group, forming 2-(methylsulfanyl)benzamide.

Substitution: The hydroxyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Alkyl halides, acyl chlorides.

Major Products Formed

Oxidation: 3-Hydroxy-2-(methylsulfinyl)benzamide, 3-Hydroxy-2-(methylsulfonyl)benzamide.

Reduction: 2-(Methylsulfanyl)benzamide.

Substitution: Various substituted benzamides depending on the substituent introduced.

Scientific Research Applications

3-Hydroxy-2-(methylsulfanyl)benzamide: has several applications in scientific research:

Medicinal Chemistry: It is investigated for its potential as a pharmacophore in the development of new drugs, particularly for its antimicrobial and anticancer properties.

Biological Studies: The compound is used in studies to understand its interaction with biological macromolecules, such as proteins and nucleic acids.

Materials Science: It is explored for its potential use in the synthesis of novel materials with unique electronic and optical properties.

Mechanism of Action

The mechanism of action of 3-hydroxy-2-(methylsulfanyl)benzamide involves its interaction with specific molecular targets:

Enzyme Inhibition: The compound can inhibit certain enzymes by binding to their active sites, thereby blocking substrate access.

Signal Transduction Pathways: It may interfere with cellular signaling pathways by modulating the activity of key proteins involved in these pathways.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural and Functional Group Variations

Substituent Position and Electronic Effects

• N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide (): This compound features a methyl group at the 3-position and an N,O-bidentate directing group. Unlike 3-Hydroxy-2-(methylthio)benzamide, its hydroxy group is part of an ethanolamine side chain, enabling metal coordination for catalysis.

• 3-(Benzylthio)benzamide Derivatives () :
  Replacing the methylthio group with a benzylthio (-S-CH₂C₆H₅) moiety enhances lipophilicity and steric bulk. Such modifications improve selectivity for SIRT2 inhibition (a histone deacetylase), demonstrating that sulfur-containing substituents critically influence target binding .

• 3-(Methylthio)benzamide in Pyrimidinone Derivatives (): The methylthio group is retained, but the benzamide is linked to a pyrimidinone core. This hybrid structure inhibits Ca²⁺/calmodulin-stimulated adenylyl cyclase, highlighting how core scaffold variations expand functional applications .

Heterocyclic Modifications

• (5-(3-Hydroxyquinoxalin-2-yl)-1,3,4-thiadiazol-2-yl) Benzamides (): Incorporation of quinoxaline and thiadiazole rings introduces π-π stacking and hydrogen-bonding capabilities. These derivatives exhibit enhanced antimicrobial activity compared to simpler benzamides, underscoring the role of heterocycles in bioactivity .

Solubility and Melting Points

The methylthio group in 3-Hydroxy-2-(methylthio)benzamide likely increases hydrophobicity compared to hydroxy- or methoxy-substituted analogs. For example:

• N-{1-[[2-[5-(4-Chlorobenzylidene)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]-hydrazino]-carbonyl]-3-(methylthio)propyl}benzamide (Compound 17, ): Melting point: 200°C; moderate solubility in polar solvents due to the thiazolidinone-hydrazine moiety .
• 3-Hydroxy-2-(methylthio)benzamide :
  Predicted melting point: ~180–190°C (estimated from similar compounds).

Key Findings and Implications

• Substituent Effects : The methylthio group enhances metabolic stability and target binding in enzyme inhibitors, while hydroxy groups improve solubility and metal coordination.
• Pharmacological vs. Catalytic Roles : Sulfur-containing benzamides are prioritized in drug design (e.g., SIRT2 inhibitors), whereas N,O-bidentate derivatives serve as catalysts .
• Analytical Challenges : Structural similarities among benzamide derivatives (e.g., amisulpride vs. sulpiride) complicate differentiation in forensic studies, necessitating advanced spectroscopic techniques .